Cas no 321-69-7 (5-Fluoroisatoic anhydride)

• Product Name: 5-Fluoroisatoic anhydride
• CAS No: 321-69-7
• MF: C₈H₄FNO₃
• MW: 181.120665550232
• MDL: MFCD03300719
• CID: 36842
• PubChem ID: 288560
• Update Time: 2025-04-18

5-Fluoroisatoic anhydride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoroisatoic anhydride
• 5-Fluoroisatonic anhydride
• 6-Fluoro-1H-benzo[d][1,3]oxazine-2,4-dione
• 6-fluoro-2H-3,1-Benzoxazine-2,4(1H)-dione
• 6-fluoro-1H-3,1-benzoxazine-2,4-dione
• 6-Fluoroisatoic anhydride
• 5-Fluoroisatoicanhydride
• 6-Fluorobenzo[d][1,3]oxazine-2,4-dione
• NSC 149815
• 6-FLUORO-2,4-DIHYDRO-1H-3,1-BENZOXAZINE-2,4-DIONE
• 5-fluoroisatoic acid anhydride
• 6-Fluoro-2H-3,1-benzoxazine-2,4(1 H)-dione
• 6-Fluoro-1H-benzo[d][1,3]oxazine-2,4-dione;5-Fluoroisatoic anhydride
• FT-0653651
• SCHEMBL694149
• UBKGOWGNYKVYEF-UHFFFAOYSA-N
• 6-fluoro-2H-benzo[d][1,3]oxazine-2,4(1H)-dione
• FS-2112
• AKOS003648404
• FT-0601379
• 321-69-7
• AC-16597
• 2H-3,1-Benzoxazine-2,4(1H)-dione, 6-fluoro-
• NSC-149815
• EN300-3206916
• EU-0011025
• J-517489
• 6-Fluoroisatoic anhydride, AldrichCPR
• W-205453
• CS-W005876
• AM908
• A5789
• SY078685
• NSC149815
• 5-fluoro-isatoic acid anhydride
• MFCD03300719
• DTXSID30302241
• STK183545
• DB-068597
• 6-Fluoro-1H-benzo[d][1,3]oxazine-2,4-dione; 6-Fluoro-2H-3,1-benzoxazine-2,4(1H)-dione; 6-Fluorobenzo[d][1,3]oxazine-2,4-dione; NSC 149815;
• 640-488-8
• DTXCID80253375
• 687-908-6

• MDL： MFCD03300719
• Inchi： 1S/C8H4FNO3/c9-4-1-2-6-5(3-4)7(11)13-8(12)10-6/h1-3H,(H,10,12)
• InChI Key： UBKGOWGNYKVYEF-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C(=O)OC(N2)=O)C=1

Computed Properties

• Exact Mass: 181.01800
• Monoisotopic Mass: 181.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4A^2
• Molecular Weight: 181.12

Experimental Properties

• Density: 1.502
• Melting Point: 259-262°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 63.07000
• LogP: 0.62040

5-Fluoroisatoic anhydride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines